![molecular formula C34H30ClFN2S B3037542 5-(4-Chlorophenyl)-2-[(3,5-dimethylphenyl)methylsulfanyl]-4-[4-(2-fluoro-4-propylphenyl)phenyl]pyrimidine CAS No. 478248-98-5](/img/structure/B3037542.png)
5-(4-Chlorophenyl)-2-[(3,5-dimethylphenyl)methylsulfanyl]-4-[4-(2-fluoro-4-propylphenyl)phenyl]pyrimidine
Overview
Description
5-(4-Chlorophenyl)-2-[(3,5-dimethylphenyl)methylsulfanyl]-4-[4-(2-fluoro-4-propylphenyl)phenyl]pyrimidine is a useful research compound. Its molecular formula is C34H30ClFN2S and its molecular weight is 553.1 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-(4-Chlorophenyl)-2-[(3,5-dimethylphenyl)methylsulfanyl]-4-[4-(2-fluoro-4-propylphenyl)phenyl]pyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(4-Chlorophenyl)-2-[(3,5-dimethylphenyl)methylsulfanyl]-4-[4-(2-fluoro-4-propylphenyl)phenyl]pyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Amino-Substituted Pyrimidines : A study by Campaigne, Ho, and Bradford (1970) details the conversion of a related pyrimidine, 5-p-Chlorophenyl-6,6-dimethyl-5,6-dihydro-3H-furano[2,3-d]pyrimidine-4-one, to various dichloro and amino-substituted derivatives, illustrating the pyrimidine's potential for chemical modifications and biological applications (Campaigne et al., 1970).
Structural Investigation of Pyrimidine Derivatives : The study of 4-Arylhexahydro-1H,3H-pyrido[1,2-c]pyrimidine-1,3-diones by Wolska and Herold (2000) presents structural insights, showing the formation of centrosymmetric dimers and the conformational features of pyrimidine derivatives, which are crucial in understanding the molecular interactions and potential applications of such compounds (Wolska & Herold, 2000).
Biological Activities
Pyrimidine Derivatives as Antifolate Inhibitors : Gangjee et al. (1996) synthesized 2-amino-4-oxo-5-substituted-pyrrolo[2,3-d]pyrimidines, including 4'-chlorophenyl analogs, showing potential as inhibitors of thymidylate synthase and suggesting possible antitumor and antibacterial activities. This highlights the role of chlorophenyl-pyrimidine derivatives in pharmaceutical research (Gangjee et al., 1996).
Antibacterial Properties of Pyrimidine Derivatives : Cieplik et al. (2008) investigated 1,2,3-aryl-1,2,3,4-tetrahydropyrimido[4,5-d]pyrimidine derivatives, confirming their structure and evaluating their antibacterial properties, demonstrating the significance of pyrimidine derivatives in developing new antibacterial agents (Cieplik et al., 2008).
Crystallography and Structural Analysis
Crystal Structure Analysis : Quantum chemical calculations and structural analysis of pyrimidine derivatives, such as 2-chloro-4-(4-fluoro-phenyl)-6-isopropyl-pyrimidine-5-carboxylic acid methyl ester, conducted by Gandhi et al. (2016) provide valuable insights into the molecular interactions and stability of such compounds, which is vital for their application in medicinal chemistry (Gandhi et al., 2016).
Bonding and Spectral Analysis : Sherlin et al. (2018) conducted a detailed study on the bonding and spectral analysis of an antimalarial drug, 5-(4-chlorophenyl)-6-ethyl-2, 4-pyrimidinediamine, emphasizing the importance of structural analysis in understanding the drug's efficacy and interaction with biological targets (Sherlin et al., 2018).
properties
IUPAC Name |
5-(4-chlorophenyl)-2-[(3,5-dimethylphenyl)methylsulfanyl]-4-[4-(2-fluoro-4-propylphenyl)phenyl]pyrimidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C34H30ClFN2S/c1-4-5-24-6-15-30(32(36)19-24)26-7-9-28(10-8-26)33-31(27-11-13-29(35)14-12-27)20-37-34(38-33)39-21-25-17-22(2)16-23(3)18-25/h6-20H,4-5,21H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VLDFDGAXMFYLOB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC(=C(C=C1)C2=CC=C(C=C2)C3=NC(=NC=C3C4=CC=C(C=C4)Cl)SCC5=CC(=CC(=C5)C)C)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C34H30ClFN2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201108732 |
Source
|
| Record name | 5-(4-Chlorophenyl)-2-[[(3,5-dimethylphenyl)methyl]thio]-4-(2′-fluoro-4′-propyl[1,1′-biphenyl]-4-yl)pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201108732 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
553.1 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-Chlorophenyl)-2-[(3,5-dimethylphenyl)methylsulfanyl]-4-[4-(2-fluoro-4-propylphenyl)phenyl]pyrimidine | |
CAS RN |
478248-98-5 |
Source
|
| Record name | 5-(4-Chlorophenyl)-2-[[(3,5-dimethylphenyl)methyl]thio]-4-(2′-fluoro-4′-propyl[1,1′-biphenyl]-4-yl)pyrimidine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=478248-98-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-(4-Chlorophenyl)-2-[[(3,5-dimethylphenyl)methyl]thio]-4-(2′-fluoro-4′-propyl[1,1′-biphenyl]-4-yl)pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201108732 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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